Cas no 1184082-29-8 (2-Methyl-2-(trifluoroacetamido)pentanoic acid)

• Product Name: 2-Methyl-2-(trifluoroacetamido)pentanoic acid
• CAS No: 1184082-29-8
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 5186785
• PubChem ID: 60999628
• Update Time: 2025-06-12

2-Methyl-2-(trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(trifluoroacetamido)pentanoic acid
• 2-Methyl-2-(trifluoroacetamido)pentanoic acid

• Inchi： 1S/C8H12F3NO3/c1-3-4-7(2,6(14)15)12-5(13)8(9,10)11/h3-4H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： VLXDWTXDTLOGBV-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)(C)CCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methyl-2-(trifluoroacetamido)pentanoic acid

Recent Advances in the Study of 2-Methyl-2-(trifluoroacetamido)pentanoic acid (CAS: 1184082-29-8)

2-Methyl-2-(trifluoroacetamido)pentanoic acid (CAS: 1184082-29-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoroacetamido and pentanoic acid functional groups, has shown promise in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

The synthesis of 2-Methyl-2-(trifluoroacetamido)pentanoic acid has been optimized in recent research to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical properties and behavior under different conditions.

One of the key areas of interest is the compound's potential role in medicinal chemistry. Preliminary studies suggest that 2-Methyl-2-(trifluoroacetamido)pentanoic acid may serve as a building block for novel pharmaceuticals, particularly in the development of protease inhibitors and other enzyme-targeted therapies. Its unique structural features allow it to interact with specific biological targets, making it a valuable candidate for further investigation.

In addition to its pharmaceutical applications, recent research has explored the compound's utility in biochemical assays. For instance, it has been used as a substrate in enzymatic studies to elucidate reaction mechanisms and kinetics. These studies have provided valuable insights into the compound's reactivity and its potential as a tool for probing biological systems.

Despite these promising developments, challenges remain in the widespread adoption of 2-Methyl-2-(trifluoroacetamido)pentanoic acid. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future research. However, the compound's versatility and unique properties continue to make it a focal point for ongoing studies in the chemical biology and pharmaceutical fields.

In conclusion, 2-Methyl-2-(trifluoroacetamido)pentanoic acid (CAS: 1184082-29-8) represents a compelling area of research with significant potential for advancing both basic science and applied therapeutics. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.